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Chemical & Physical Batch Data

While not a formal consistency study, the manufacturer provides analytical data for specific batches which

can serve as a baseline for your own comparisons.

Table 1: Documented Batch Analysis for Padnarsertib (KPT-9274)

Parameter Batch S844402 [1] Batch S844403 [2]

Catalog Number S8444 S8444

Purity (HPLC) 98.31% Information missing from sources

Structure Confirmation Consistent with structure (NMR) Information missing from sources

Molecular Formula C₃₅H₂₉F₃N₄O₃ [3] C₃₅H₂₉F₃N₄O₃ [2]

Molecular Weight 610.62 g/mol [3] 610.62 g/mol [2]

CAS Number 1643913-93-2 [3] 1643913-93-2 [2]
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Since direct data is unavailable, you can implement the following quality control practices in your lab to

ensure reliable experimental results.

Table 2: Key Quality Control Checkpoints for Incoming Batches

Checkpoint Description Action

Certificate of
Analysis (CoA)

Always request the CoA for every batch

purchased. Verify critical parameters like purity.

Compare CoAs between

batches to identify
variations.

Solubility Profile Test solubility in your standard experimental
solvents (e.g., DMSO) per the datasheet [3] [2].

Inconsistent dissolution can
indicate a quality issue.

Bioactivity
Validation

Perform a small-scale pilot assay to confirm the
biological activity matches your expected dose-

response curve.

This is the ultimate
functional test for

consistency.

Experimental Protocols for Functional Consistency

Beyond physical checks, confirming functional consistency is crucial. Here are core protocols based on

published research using Padnarsertib.

In Vitro Functional Assay: Cell Migration & Invasion

This protocol is adapted from studies investigating Padnarsertib's effect on cancer cell lines [3] [2].

Cell Lines Used: 786-0, ACHN, Caki-1, and U-2 OS cells.
Compound Concentrations: 1 μM and 5 μM Padnarsertib.

Incubation Time: 12 hours.
Methodology:

Migration Assay: Seed (1.5 \times 10^4) cells on polycarbonate filters in a transwell chamber.
Add Padnarsertib in growth medium to both upper and lower wells.

Invasion Assay: Coat filters with Matrigel. Seed (2.5 \times 10^4) cells onto the Matrigel and
incubate for 20 hours.
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Analysis: After incubation, remove cells from the upper side with a cotton swab. Fix cells on

the lower side with methanol, stain with Giemsa solution, and count under a light microscope
(10x magnification).

In Vivo Dosing Protocol

This animal study protocol demonstrates efficacy and can be used to benchmark new batches in vivo [3] [2]

[4].

Animal Model: Nude mice with 786-O (VHL-mut) human renal cell carcinoma xenografts.
Dosage: 100 mg/kg and 200 mg/kg.

Administration: Oral gavage, twice daily for 14 days.
Monitoring: Measure tumor volume reduction and monitor for significant weight loss as an indicator

of toxicity.

Key Principles for Batch Quality Control

The following diagram summarizes the logical workflow for establishing batch consistency, drawing on

general principles of quality assurance for biological products [5].
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Important Disclaimer for Researchers
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For Research Use Only: Padnarsertib is strictly for research purposes and not for human

diagnostic or therapeutic use [3].
Clinical Status: Be aware that Padnarsertib is currently under clinical investigation for advanced

solid malignancies and non-Hodgkin's lymphoma [6] [4]. The inherent variability in investigational-
stage products further underscores the need for rigorous in-house quality control.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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